
The Discovery and History of Reductic Acid: A
Technical Guide

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: Reductic acid

CAS No.: 80-72-8

Cat. No.: B1208420

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Reductic acid, a cyclic enediol compound, has been a subject of scientific interest since its

discovery in the early 20th century. Initially identified as a product of carbohydrate degradation,

its potent antioxidant properties have led to investigations into its role in food chemistry and

potential biological activities. This technical guide provides a comprehensive overview of the

discovery, synthesis, chemical properties, and known biological functions of Reductic acid. It

includes a summary of available quantitative data, details of key experimental methodologies,

and visual representations of relevant pathways and workflows to support further research and

development in this area.

Introduction
Reductic acid, with the IUPAC name 2,3-dihydroxycyclopent-2-en-1-one, is a five-membered

carbocyclic compound belonging to the class of reductones.[1] These compounds are

characterized by the enediol structure (-C(OH)=C(OH)-) conjugated with a carbonyl group,

which imparts strong reducing properties. First isolated in 1933 by Reichstein and Oppenauer
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from the acid-catalyzed degradation of pectic substances, Reductic acid has since been

recognized for its antioxidant capabilities, similar in structure but not in activity to ascorbic acid

(Vitamin C).[2] Its ability to inhibit enzymatic browning and participate in the Maillard reaction

has made it a relevant molecule in food science. This guide aims to consolidate the existing

knowledge on Reductic acid to facilitate further exploration of its chemical and biological

potential.

Discovery and History
The initial discovery of Reductic acid was a result of investigations into the chemical

components of pectic substances. In 1933, Tadeus Reichstein and A. Oppenauer reported the

isolation of a crystalline substance with strong reducing properties from the treatment of pectin

with dilute sulfuric acid at high temperatures.[2][3] They named this compound "Reductic acid"

due to its powerful reducing capabilities.

Subsequent research focused on alternative synthetic routes. In 1949, G. Hesse and his

colleagues developed an alternative synthesis, further contributing to the availability of

Reductic acid for scientific study.[2] The crystal structure of Reductic acid was later

elucidated by D. Semmingsen in 1977 through X-ray diffraction, providing a definitive

understanding of its molecular geometry.[2]

Chemical Properties and Synthesis
Chemical Properties
Reductic acid is a crystalline solid that appears as pale yellow crystals, though it has been

obtained in a colorless form.[2] It is soluble in water, methanol, and ethanol, sparingly soluble in

ether, ethyl acetate, and acetone, and insoluble in benzene.[2] The molecule exists in

tautomeric forms, a common characteristic of reductones.[4]

Table 1: Physicochemical Properties of Reductic Acid
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Property Value Reference(s)

IUPAC Name
2,3-dihydroxycyclopent-2-en-1-

one
[1]

CAS Number 80-72-8 [1]

Molecular Formula C₅H₆O₃ [1]

Molecular Weight 114.10 g/mol [1]

Melting Point 213-213.5 °C (decomposes) [2]

Appearance
Pale yellow to colorless

crystals
[2]

Solubility
Soluble in water, methanol,

ethanol
[2]

Synthesis of Reductic Acid
The original method for obtaining Reductic acid involved the degradation of pectic

substances. While the detailed experimental protocol from the original 1933 publication is not

readily available in modern databases, the general procedure involves the acid-catalyzed

hydrolysis of pectin.

Conceptual Workflow for Synthesis from Pectin

Pectin Acid Hydrolysis
(e.g., dilute H₂SO₄, heat)

Mixture of
Degradation Products

Isolation &
Purification

Reductic Acid
Crystals

Click to download full resolution via product page

Caption: Conceptual workflow for the synthesis of Reductic acid from pectin.

An alternative synthesis was reported by Hesse and colleagues. The specific details of this

multi-step synthesis are not fully accessible in readily available literature.
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Reductic acid can also be synthesized from D-galacturonic acid, a primary component of

pectin. This process typically involves enzymatic or chemical hydrolysis of pectin to yield D-

galacturonic acid, followed by further chemical transformations.

Experimental Protocol: General Steps for D-Galacturonic Acid Preparation from Pectin

Enzymatic Hydrolysis: Pectin is treated with pectinase enzymes to break it down into D-

galacturonic acid monomers.

Isolation: The D-galacturonic acid is isolated from the reaction mixture, often by precipitation

as a salt.

Conversion: The isolated D-galacturonic acid is then subjected to chemical reactions to form

the Reductic acid structure.

Biological Activities and Mechanisms of Action
The primary biological activity attributed to Reductic acid is its antioxidant capacity. This

activity is a consequence of its enediol structure, which allows it to readily donate hydrogen

atoms to neutralize free radicals.

Antioxidant Activity
Reductic acid's ability to act as a reducing agent makes it an effective antioxidant. While

specific quantitative data such as IC50 values for Reductic acid in standard antioxidant

assays like DPPH and ABTS are not widely reported in recent literature, its antioxidant function

is well-established through its application in food systems.

General Workflow for In Vitro Antioxidant Assays (DPPH/ABTS)
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Caption: General workflow for DPPH and ABTS radical scavenging assays.

Inhibition of Enzymatic Browning
Enzymatic browning in fruits and vegetables is primarily caused by the enzyme polyphenol

oxidase (PPO), which oxidizes phenolic compounds to form quinones that subsequently

polymerize into brown pigments. Reductic acid can inhibit this process by reducing the

quinones back to their colorless phenolic precursors.

Signaling Pathway: Inhibition of Enzymatic Browning
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Caption: Mechanism of enzymatic browning inhibition by Reductic acid.

Role in Maillard Reaction
The Maillard reaction, a non-enzymatic browning reaction between amino acids and reducing

sugars, is responsible for the desirable flavors and colors in many cooked foods. Reductones,

including Reductic acid, are known intermediates in this complex series of reactions.

Potential Signaling Pathway Interactions
While direct studies on the interaction of Reductic acid with specific cellular signaling

pathways such as MAPK and NF-κB are limited, its nature as a redox-active molecule suggests

potential for such interactions. Redox signaling, the process by which reactive oxygen species

(ROS) and other redox-active molecules modulate cellular signaling, is known to influence

these pathways.

Hypothetical Signaling Pathway: Redox Modulation of MAPK/NF-κB
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Caption: Hypothetical role of Reductic acid in modulating ROS-sensitive signaling pathways.

Experimental Protocols
Cellular Antioxidant Activity (CAA) Assay (General
Protocol)
This assay measures the ability of a compound to inhibit intracellular ROS generation.

Experimental Workflow: Cellular Antioxidant Activity Assay
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to Confluence
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Reductic Acid
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Caption: General workflow for a Cellular Antioxidant Activity (CAA) assay.
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Methodology:

Cell Culture: Plate cells (e.g., HepG2, Caco-2) in a 96-well plate and grow to confluence.

Pre-incubation: Wash the cells and pre-incubate them with a solution containing the

fluorescent probe 2',7'-dichlorofluorescin diacetate (DCFH-DA) and various concentrations of

Reductic acid.

Washing: Remove the incubation solution and wash the cells to remove excess probe and

compound.

Initiation of Oxidative Stress: Add a free radical initiator, such as 2,2'-azobis(2-

amidinopropane) dihydrochloride (AAPH), to induce intracellular ROS production.

Fluorescence Measurement: Measure the fluorescence intensity over time. The antioxidant

capacity of Reductic acid is determined by its ability to suppress the fluorescence signal

compared to the control.

Toxicology and Safety
Specific toxicological data for Reductic acid, such as an oral LD50 value in rats, is not readily

available in comprehensive toxicological databases. However, related cyclic ketones generally

exhibit low acute toxicity.[1] A thorough safety assessment would be required for any new

applications of Reductic acid in drug development or as a food additive.

Conclusion and Future Directions
Reductic acid, a historically significant reductone, continues to be of interest due to its potent

antioxidant properties. While its role in food chemistry is relatively well-understood, its

biological activities and potential therapeutic applications remain largely unexplored. Future

research should focus on:

Quantitative Antioxidant Profiling: A systematic evaluation of the antioxidant capacity of

Reductic acid using a panel of standard in vitro and cellular assays to generate quantitative

data (e.g., IC50 values).
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Mechanism of Action Studies: Elucidation of the specific cellular signaling pathways

modulated by Reductic acid, particularly its effects on inflammatory (e.g., NF-κB) and

stress-response (e.g., MAPK) pathways.

Toxicological Evaluation: Comprehensive safety and toxicity studies to establish a clear

toxicological profile for Reductic acid.

A deeper understanding of the biological activities and safety of Reductic acid will be crucial

for unlocking its potential in the fields of drug development, functional foods, and

nutraceuticals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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